Cas no 256936-04-6 (Methyl 3-fluoro-1H-indole-5-carboxylate)

• Product Name: Methyl 3-fluoro-1H-indole-5-carboxylate
• CAS No: 256936-04-6
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 1011508
• PubChem ID: 53732549
• Update Time: 2025-05-24

Methyl 3-fluoro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-1H-indole-5-carboxylate
• 3-Fluoro-1H-indol-5-carboxylic acid methyl ester
• SCHEMBL4393427
• 256936-04-6
• COWVGMFOJZFBLI-UHFFFAOYSA-N
• methyl-3-fluoro-5-indole-carboxylate

• Inchi： 1S/C10H8FNO2/c1-14-10(13)6-2-3-9-7(4-6)8(11)5-12-9/h2-5,12H,1H3
• InChI Key： COWVGMFOJZFBLI-UHFFFAOYSA-N
• SMILES： FC1=CNC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 3-fluoro-1H-indole-5-carboxylate

Methyl 3-fluoro-1H-indole-5-carboxylate: A Comprehensive Overview

Methyl 3-fluoro-1H-indole-5-carboxylate, also known by its CAS number 256936-04-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its diverse biological activities and applications in drug discovery. The structure of Methyl 3-fluoro-1H-indole-5-carboxylate features a substituted indole ring with a methyl ester group at the 5-position and a fluorine atom at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of Methyl 3-fluoro-1H-indole-5-carboxylate as a precursor in the development of novel therapeutic agents. Its unique structure allows for modulation of pharmacokinetic properties and bioavailability, which are critical factors in drug design. Researchers have explored its role in inhibiting key enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by targeting specific cytokines.

The synthesis of Methyl 3-fluoro-1H-indole-5-carboxylate involves multi-step organic reactions, often utilizing fluorination techniques to introduce the fluorine atom at the desired position. The choice of reagents and reaction conditions plays a pivotal role in achieving high yields and purity. Advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with green chemistry principles.

In terms of biological evaluation, Methyl 3-fluoro-1H-indole-5-carboxylate has shown promising results in preclinical models. Its ability to penetrate cellular membranes and interact with intracellular targets makes it a candidate for targeted drug delivery systems. Moreover, computational studies using molecular docking have provided insights into its binding affinities with various proteins, further guiding its application in rational drug design.

From an industrial perspective, the demand for Methyl 3-fluoro-1H-indole-5-carboxylate has grown due to its versatility in chemical transformations. It serves as an intermediate in the synthesis of complex heterocyclic compounds, which are essential components of modern pharmaceuticals. The compound's stability under various reaction conditions also makes it suitable for large-scale production processes.

Looking ahead, ongoing research is focused on expanding the library of derivatives based on Methyl 3-fluoro-1H-indole-5-carboxylate to explore uncharted biological spaces. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. With its unique chemical properties and potential therapeutic benefits, this compound continues to be a focal point in contemporary chemical research.